Cas no 1531559-20-2 (4-(oxan-4-yl)oxane-4-carboxylic acid)
4-(oxan-4-yl)oxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(oxan-4-yl)oxane-4-carboxylic acid
- [4,4'-Bi-4H-pyran]-4-carboxylic acid, octahydro-
- 4,4'-bioxane]-4-carboxylic acid
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- Inchi: 1S/C11H18O4/c12-10(13)11(3-7-15-8-4-11)9-1-5-14-6-2-9/h9H,1-8H2,(H,12,13)
- InChI Key: FKLFQDNGNZHIKY-UHFFFAOYSA-N
- SMILES: C1OCCC(C(O)=O)(C2CCOCC2)C1
4-(oxan-4-yl)oxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM468736-100mg |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95%+ | 100mg |
$381 | 2023-03-07 | |
| Chemenu | CM468736-250mg |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95%+ | 250mg |
$535 | 2023-03-07 | |
| Chemenu | CM468736-500mg |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95%+ | 500mg |
$826 | 2023-03-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016568-1g |
4-(Oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95% | 1g |
¥4795.0 | 2024-04-17 | |
| Enamine | EN300-1587484-0.05g |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95% | 0.05g |
$226.0 | 2023-11-13 | |
| Enamine | EN300-1587484-0.1g |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95% | 0.1g |
$337.0 | 2023-11-13 | |
| Enamine | EN300-1587484-0.25g |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95% | 0.25g |
$481.0 | 2023-11-13 | |
| Enamine | EN300-1587484-0.5g |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95% | 0.5g |
$758.0 | 2023-11-13 | |
| Enamine | EN300-1587484-1.0g |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95% | 1g |
$971.0 | 2023-06-04 | |
| Enamine | EN300-1587484-2.5g |
4-(oxan-4-yl)oxane-4-carboxylic acid |
1531559-20-2 | 95% | 2.5g |
$1903.0 | 2023-11-13 |
4-(oxan-4-yl)oxane-4-carboxylic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-(oxan-4-yl)oxane-4-carboxylic acid
4-(Oxan-4-yl)oxane-4-carboxylic Acid (CAS No. 1531559-20-2): A Comprehensive Overview
The compound 4-(oxan-4-yl)oxane-4-carboxylic acid (CAS No. 1531559-20-2) is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its bicyclic structure, which consists of two interconnected cyclic ether rings and a carboxylic acid group. The bicyclic structure of this compound plays a pivotal role in its chemical properties and potential applications.
Recent studies have highlighted the importance of bicyclic compounds in drug design and material synthesis due to their unique physical and chemical properties. The carboxylic acid group in 4-(oxan-4-yl)oxane-4-carboxylic acid adds to its versatility, enabling it to participate in various chemical reactions such as esterification and amidation. These reactions are crucial in the development of advanced materials, including biodegradable polymers and drug delivery systems.
The synthesis of 4-(oxan-4-yl)oxane-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the bicyclic ether framework. Researchers have explored various synthetic pathways, including ring-opening reactions and cyclization techniques, to optimize the production of this compound. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.
In terms of applications, bicyclic carboxylic acids like 4-(oxan-4-yl)oxane-4-carboxylic acid are being investigated for their potential in the development of novel pharmaceuticals. The compound's ability to form stable esters and amides makes it an ideal candidate for drug delivery systems. For instance, researchers have explored its use as a building block for creating bioactive molecules with enhanced solubility and bioavailability.
Moreover, the bicyclic structure of this compound has shown promise in materials science. Its ability to form strong hydrogen bonds due to the presence of both ether and carboxylic acid groups makes it suitable for applications in polymer chemistry. Recent studies have demonstrated its potential as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties.
The environmental impact of 4-(oxan-4-yloxane)-carboxylic acid is another area of active research. Scientists are exploring its biodegradability and toxicity profiles to assess its suitability for eco-friendly applications. Preliminary findings suggest that this compound may exhibit low toxicity, making it a promising candidate for green chemistry initiatives.
In conclusion, 4-(oxan-4-yloxane)-carboxylic acid (CAS No. 1531559) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application research, positions it as a key player in the development of innovative materials and pharmaceuticals. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.
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